Cas no 2172615-67-5 (1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-enoyl-4-propylpiperidine-4-carboxylic acid)

• Product Name: 1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-enoyl-4-propylpiperidine-4-carboxylic acid
• CAS No: 2172615-67-5
• MF: C₂₈H₃₂N₂O₅
• MW: 476.564087867737
• CID: 6083353
• PubChem ID: 165516746
• Update Time: 2025-05-25

1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-enoyl-4-propylpiperidine-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-enoyl-4-propylpiperidine-4-carboxylic acid
• EN300-1511188
• 1-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)but-2-enoyl]-4-propylpiperidine-4-carboxylic acid
• 2172615-67-5

• Inchi： 1S/C28H32N2O5/c1-2-13-28(26(32)33)14-17-30(18-15-28)25(31)12-7-16-29-27(34)35-19-24-22-10-5-3-8-20(22)21-9-4-6-11-23(21)24/h3-12,24H,2,13-19H2,1H3,(H,29,34)(H,32,33)/b12-7+
• InChI Key： WUPAHBSGRNKLPA-KPKJPENVSA-N
• SMILES： OC(C1(CCC)CCN(C(/C=C/CNC(=O)OCC2C3C=CC=CC=3C3=CC=CC=C23)=O)CC1)=O

Computed Properties

• Exact Mass: 476.23112213g/mol
• Monoisotopic Mass: 476.23112213g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 35
• Rotatable Bond Count: 9
• Complexity: 766
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 95.9Ų

Additional information on 1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-enoyl-4-propylpiperidine-4-carboxylic acid

Research Brief on 1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-enoyl-4-propylpiperidine-4-carboxylic acid (CAS: 2172615-67-5)

The compound 1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-enoyl-4-propylpiperidine-4-carboxylic acid (CAS: 2172615-67-5) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and development. This research brief aims to synthesize the latest findings related to this compound, focusing on its synthesis, biological activity, and therapeutic potential.

Recent studies have highlighted the unique structural features of this compound, which combines a fluorenylmethoxycarbonyl (Fmoc) protecting group with a but-2-enoyl linker and a propylpiperidine carboxylic acid moiety. This hybrid structure is believed to confer enhanced stability and bioavailability, making it a promising candidate for further investigation. Researchers have employed advanced synthetic techniques, including solid-phase peptide synthesis (SPPS) and high-performance liquid chromatography (HPLC), to achieve high-purity yields of the compound.

In vitro and in vivo studies have demonstrated that 1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-enoyl-4-propylpiperidine-4-carboxylic acid exhibits notable interactions with specific biological targets, including G-protein-coupled receptors (GPCRs) and enzymes involved in inflammatory pathways. Preliminary data suggest that the compound may possess anti-inflammatory and analgesic properties, with potential applications in treating chronic pain and autoimmune disorders. However, further mechanistic studies are required to elucidate its precise mode of action.

One of the key challenges in the development of this compound lies in optimizing its pharmacokinetic profile. Recent pharmacokinetic studies have revealed moderate oral bioavailability and a relatively short half-life, necessitating the exploration of prodrug strategies or formulation enhancements to improve its therapeutic efficacy. Additionally, computational modeling and structure-activity relationship (SAR) studies are being conducted to identify analogs with improved potency and selectivity.

The safety profile of 1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-enoyl-4-propylpiperidine-4-carboxylic acid has also been a focal point of recent research. Toxicity studies in animal models have indicated a favorable safety margin at therapeutic doses, with no significant adverse effects observed. However, long-term toxicity and potential off-target effects remain to be thoroughly investigated in future studies.

In conclusion, 1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-enoyl-4-propylpiperidine-4-carboxylic acid represents a promising scaffold for the development of novel therapeutics. Its unique structural attributes and preliminary biological activity warrant further exploration, particularly in the context of inflammatory and pain-related disorders. Continued research efforts should focus on optimizing its pharmacokinetic properties, elucidating its mechanism of action, and expanding its therapeutic potential through targeted modifications.